Cas no 159981-18-7 (6-(2,2,2-trifluoroethoxy)pyridine-3-carbonitrile)

• Product Name: 6-(2,2,2-trifluoroethoxy)pyridine-3-carbonitrile
• CAS No: 159981-18-7
• MF: C₈H₅F₃N₂O
• MW: 202.133311986923
• MDL: MFCD00100036
• CID: 135352
• PubChem ID: 2777123
• Update Time: 2025-06-25

6-(2,2,2-trifluoroethoxy)pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(2,2,2-Trifluoroethoxy)nicotinonitrile
• 2-(2,2,2-trifluoroethoxy)pyridine-5-carbonitrile
• 3-Pyridinecarbonitrile,6-(2,2,2-trifluoroethoxy)-
• 6-(2,2,2-TRIFLUOROETHOXY)PYRIDINE-3-CARBONITRILE
• HMS1451F18
• BUTTPARK 82\14-48
• 2-(2,2,2-Trifluoroethoxy)pyridine-5-carbonitrile, 6-(2,2,2-Trifluoroethoxy)pyridine-3-carbonitrile, 5-Cyano-2-(2,2,2-trifluoroethoxy)pyridine
• 6-(2,2,2-Trifluoroethoxy)nicotinonitrile98%
• 6-(2,2,2-Trifluoroethoxy)nicotinonitrile 98%
• 2-(2,2,2-Trifluoroethoxy)pyridine-5-carbonitrile98%
• 2-(2,2,2-Trifluoroethoxy)pyridine-5-carbonitrile 98%
• 6-(2,2,2-trifluoroethoxy)pyridine-3-carbonitrile95+%
• 6-(2,2,2-Trifluoro-ethoxy)-nicotinonitrile
• F97397
• 6-(2,2,2-trifluoroethoxy)pyridine-3-carbonitrile, AldrichCPR
• 3-Pyridinecarbonitrile, 6-(2,2,2-trifluoroethoxy)-
• MFCD00100036
• DTXSID50380384
• FS-1176
• AKOS000183622
• 159981-18-7
• IDI1_018555
• SCHEMBL2694186
• FT-0694398
• CCG-255533
• 6-(2,2,2-Trifluoroethoxy)-nicotinonitrile
• Maybridge3_007168
• A810093
• SB33998
• CS-0206027
• DB-350119
• 6-(2,2,2-trifluoroethoxy)pyridine-3-carbonitrile

• MDL： MFCD00100036
• Inchi： 1S/C8H5F3N2O/c9-8(10,11)5-14-7-2-1-6(3-12)4-13-7/h1-2,4H,5H2
• InChI Key： JCCWYJAWPPUERF-UHFFFAOYSA-N
• SMILES： FC(COC1C=CC(C#N)=CN=1)(F)F

Computed Properties

• Exact Mass: 202.03500
• Monoisotopic Mass: 202.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.9A^2
• XLogP3: 2

Experimental Properties

• Density: 1.36
• Melting Point: 47-49°C
• Boiling Point: 238.8°Cat760mmHg
• Flash Point: 98.2°C
• Refractive Index: 1.459
• PSA: 45.91000
• LogP: 1.89438

6-(2,2,2-trifluoroethoxy)pyridine-3-carbonitrile Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：UN 3276
• Hazard Category Code： 20/21/22-36/37/38-43-41-37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 6-(2,2,2-trifluoroethoxy)pyridine-3-carbonitrile

Recent Advances in the Study of 6-(2,2,2-Trifluoroethoxy)pyridine-3-carbonitrile (CAS: 159981-18-7)

6-(2,2,2-Trifluoroethoxy)pyridine-3-carbonitrile (CAS: 159981-18-7) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapies. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its synthetic pathways, biological activities, and potential applications in drug discovery.

One of the most notable advancements in the study of 6-(2,2,2-trifluoroethoxy)pyridine-3-carbonitrile is its application in the synthesis of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer and inflammatory disorders. Researchers have successfully utilized this compound as a building block to develop novel inhibitors targeting specific kinases, such as EGFR and JAK2. The trifluoroethoxy group in the molecule is believed to enhance binding affinity and metabolic stability, making it a valuable scaffold for drug design.

In addition to its role in kinase inhibitor development, recent studies have investigated the compound's potential as a precursor for the synthesis of agrochemicals and materials science applications. The presence of the cyano group and the trifluoroethoxy moiety offers unique reactivity, enabling the construction of diverse heterocyclic frameworks. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient conversion of 6-(2,2,2-trifluoroethoxy)pyridine-3-carbonitrile into pyrido[2,3-d]pyrimidine derivatives, which exhibited promising antimicrobial activity against resistant bacterial strains.

The synthetic methodologies for 6-(2,2,2-trifluoroethoxy)pyridine-3-carbonitrile have also seen significant improvements. Recent reports describe optimized protocols for its preparation, including palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, which offer higher yields and reduced reaction times. These advancements are critical for scaling up production and facilitating further research into its applications. Furthermore, computational studies have provided insights into the compound's electronic properties and interactions with biological targets, aiding in the rational design of derivatives with enhanced efficacy.

Despite these promising developments, challenges remain in the widespread adoption of 6-(2,2,2-trifluoroethoxy)pyridine-3-carbonitrile in drug discovery. Issues such as solubility, toxicity, and off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Ongoing research is focused on modifying the core structure to improve pharmacokinetic properties while retaining its biological activity. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinically relevant therapeutics.

In conclusion, 6-(2,2,2-trifluoroethoxy)pyridine-3-carbonitrile (CAS: 159981-18-7) represents a versatile and valuable compound in the realm of chemical biology and medicinal chemistry. Its applications in kinase inhibitor development, agrochemicals, and materials science underscore its potential as a multifunctional scaffold. Continued research into its synthetic optimization and biological evaluation will undoubtedly uncover new opportunities for its use in addressing unmet medical needs and advancing scientific knowledge.